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Compound of Interest

Compound Name: 1-Phenylpiperazin-2-one

Cat. No.: B1367625 Get Quote

References
1. chemimpex.com [chemimpex.com]

2. drugs.com [drugs.com]

3. WO2003029232A1 - Phenyl-piperazine derivatives as serotonin reuptake inhibitors -
Google Patents [patents.google.com]

4. US8664225B2 - 1-[2-(2,4-dimethylphenylsulfanyl)-phenyl] piperazine as a compound with
combined serotonin reuptake, 5-HT3 and 5-HT1A activity for the treatment of pain or residual
symptoms in depression relating to sleep and cognition - Google Patents
[patents.google.com]

5. Trazodone - Wikipedia [en.wikipedia.org]

6. mdpi.com [mdpi.com]

7. researchgate.net [researchgate.net]

8. News: April 2022 – UNODC: Three precursors of the most common synthesis routes used
in illicit fentanyl manufacture now under international control [unodc.org]

9. Federal Register :: Control of Immediate Precursor Used in the Illicit Manufacture of
Fentanyl as a Schedule II Controlled Substance [federalregister.gov]

10. canada.ca [canada.ca]

11. Federal Register :: Designation of Benzylfentanyl and 4-Anilinopiperidine, Precursor
Chemicals Used in the Illicit Manufacture of Fentanyl, as List I Chemicals

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 2 Tech Support

https://www.benchchem.com/product/b1367625?utm_src=pdf-interest
https://www.chemimpex.com/products/06901
https://www.drugs.com/drug-class/phenylpiperazine-antidepressants.html
https://patents.google.com/patent/WO2003029232A1/en
https://patents.google.com/patent/WO2003029232A1/en
https://patents.google.com/patent/US8664225B2/en
https://patents.google.com/patent/US8664225B2/en
https://patents.google.com/patent/US8664225B2/en
https://patents.google.com/patent/US8664225B2/en
https://en.wikipedia.org/wiki/Trazodone
https://www.mdpi.com/1420-3049/10/9/1119
https://www.researchgate.net/publication/289175945_New_intermediates_for_the_selective_synthesis_of_1-methyl-3-_phenylpiperazine_and_some_phenylpiperazine_derivatives
https://www.unodc.org/LSS/Announcement/Details/b152bda5-5d71-4f7e-9d68-1bdd9af04a83
https://www.unodc.org/LSS/Announcement/Details/b152bda5-5d71-4f7e-9d68-1bdd9af04a83
https://www.federalregister.gov/documents/2010/06/29/2010-15520/control-of-immediate-precursor-used-in-the-illicit-manufacture-of-fentanyl-as-a-schedule-ii
https://www.federalregister.gov/documents/2010/06/29/2010-15520/control-of-immediate-precursor-used-in-the-illicit-manufacture-of-fentanyl-as-a-schedule-ii
https://www.canada.ca/content/dam/hc-sc/documents/services/publications/healthy-living/new-emerging-drug-threats-canada-fentanyl-precursors/new-emerging-drug-threats-canada-fentanyl-precursors.pdf
https://www.federalregister.gov/documents/2020/04/15/2020-07064/designation-of-benzylfentanyl-and-4-anilinopiperidine-precursor-chemicals-used-in-the-illicit
https://www.federalregister.gov/documents/2020/04/15/2020-07064/designation-of-benzylfentanyl-and-4-anilinopiperidine-precursor-chemicals-used-in-the-illicit
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1367625?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[federalregister.gov]

12. dea.gov [dea.gov]

13. Phenylpiperazine - Wikipedia [en.wikipedia.org]

14. Niaprazine - Wikipedia [en.wikipedia.org]

To cite this document: BenchChem. [practical guide to 1-Phenylpiperazin-2-one synthesis in
a research lab]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1367625#practical-guide-to-1-phenylpiperazin-2-one-
synthesis-in-a-research-lab]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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